Cas no 25671-98-1 (Cyclohexanone, 2,6-bis[3-(2-furanyl)-2-propenylidene]-)

• Product Name: Cyclohexanone, 2,6-bis[3-(2-furanyl)-2-propenylidene]-
• CAS No: 25671-98-1
• MF: C₂₀H₁₈O₃
• MW: 306.355125904083
• CID: 3922664
• PubChem ID: 5392242
• Update Time: 2025-06-19

Cyclohexanone, 2,6-bis[3-(2-furanyl)-2-propenylidene]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2,6-bis[3-(2-furanyl)-2-propenylidene]-
• Cyclohexanone, 2,6-bis[3-(2-furanyl)-2-propen-1-ylidene]-
• 2,6-bis[3-(furan-2-yl)prop-2-en-1-ylidene]cyclohexan-1-one
• 25671-98-1
• CHEMBL5181562
• BDBM50597997
• SR-01000443125-1
• SCHEMBL8292184
• SR-01000443125
• G41252

• Inchi： 1S/C20H18O3/c21-20-16(8-2-10-18-12-4-14-22-18)6-1-7-17(20)9-3-11-19-13-5-15-23-19/h2-5,8-15H,1,6-7H2
• InChI Key： SHPLADCLSRWYLI-UHFFFAOYSA-N
• SMILES： C1(=O)C(=CC=CC2=CC=CO2)CCCC1=CC=CC1=CC=CO1

Computed Properties

• Exact Mass: 306.125594432Da
• Monoisotopic Mass: 306.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Cyclohexanone, 2,6-bis[3-(2-furanyl)-2-propenylidene]-

Cyclohexanone, 2,6-bis[3-(2-furanyl)-2-propenylidene] and Its Significance in Modern Chemical Research

The compound with the CAS number 25671-98-1, specifically named as Cyclohexanone, 2,6-bis[3-(2-furanyl)-2-propenylidene], represents a fascinating molecule in the realm of organic chemistry. This trisubstituted cyclohexanone derivative has garnered attention due to its unique structural features and potential applications in various scientific domains. The presence of furanyl and propenylidene groups introduces a rich framework for chemical reactivity, making it a valuable candidate for further investigation.

In recent years, the study of heterocyclic compounds has seen significant advancements, particularly in understanding their role in pharmaceuticals and materials science. The compound Cyclohexanone, 2,6-bis[3-(2-furanyl)-2-propenylidene] exemplifies this trend by combining a classical six-membered carbocyclic core with functionalized side chains. This structural configuration allows for diverse interactions with biological systems, which has sparked interest among researchers exploring novel therapeutic agents.

The furanyl group, characterized by its oxygen-containing aromatic ring, contributes to the compound's electronic properties and potential binding affinities with biological targets. This feature is particularly relevant in drug design, where molecular recognition is a critical factor. The propenylidene moieties further enhance the compound's complexity, providing multiple sites for chemical modification and functionalization. Such versatility makes it an attractive scaffold for synthesizing derivatives with tailored properties.

Recent studies have highlighted the importance of trisubstituted cyclohexanones in medicinal chemistry. Researchers have been exploring their potential as intermediates in the synthesis of bioactive molecules. The structural motif of Cyclohexanone, 2,6-bis[3-(2-furanyl)-2-propenylidene] has been found to exhibit promising pharmacological activities in preliminary screenings. These activities range from anti-inflammatory to antioxidant effects, underscoring the compound's therapeutic potential.

The synthesis of this compound involves intricate organic transformations that highlight the skill and precision required in modern chemical synthesis. Key steps include the introduction of furanyl groups at specific positions on the cyclohexanone core, followed by the addition of propenylidene units. Each step must be carefully controlled to ensure high yield and purity, which are crucial for subsequent applications.

One of the most intriguing aspects of Cyclohexanone, 2,6-bis[3-(2-furanyl)-2-propenylidene] is its potential as a building block for more complex molecules. By modifying its structure through further functionalization or derivatization, researchers can generate a library of compounds with diverse biological activities. This approach aligns well with contemporary trends in drug discovery, where combinatorial chemistry and high-throughput screening are increasingly employed.

The compound's electronic properties also make it interesting for materials science applications. The interplay between the furanyl and propenylidene groups can influence its optical and electronic characteristics, making it a candidate for use in organic electronics or as a ligand in catalytic systems. Such applications are at the forefront of research aimed at developing sustainable and efficient technologies.

In conclusion, Cyclohexanone, 2,6-bis[3-(2-furanyl)-2-propenylidene] (CAS no. 25671-98-1) is a multifaceted molecule with significant potential across multiple scientific disciplines. Its unique structure and functional groups offer opportunities for innovation in pharmaceuticals, materials science, and beyond. As research continues to uncover new applications and synthetic strategies for this compound, its importance is likely to grow further.